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Introduction

Antacids are substances that neutralize stomach acidity and are used to relieve heartburn,

indigestion, or an upset stomach.[1][2] The effectiveness of an antacid is determined by its

acid-neutralizing capacity (ANC), which is the amount of acid it can neutralize.[3][4] A common

and effective method to determine the ANC of an antacid is through a back titration.[1][5][6][7]

This application note provides a detailed protocol for quantifying the effectiveness of antacid

tablets using the back titration method. This technique is particularly useful for analyzing

substances like antacids that are often insoluble in water and may react slowly with acids.[6][7]

The principle involves reacting the antacid with a known excess of a strong acid (hydrochloric

acid, HCl). The remaining unreacted acid is then titrated with a standardized strong base

(sodium hydroxide, NaOH) to determine the amount of acid that was consumed by the antacid.

[1][5][7]
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Direct titration of antacids is often impractical due to their low solubility and slow reaction rate.

[6] Back titration overcomes these challenges by ensuring the complete reaction of the antacid.

The process can be summarized in two main steps:

Neutralization of Antacid: A precisely weighed antacid sample is dissolved in a known excess

amount of standardized hydrochloric acid. The acid neutralizes the active ingredients of the

antacid.

Titration of Excess Acid: The remaining HCl, which was not consumed by the antacid, is then

titrated with a standardized solution of sodium hydroxide. An indicator is used to determine

the endpoint of this titration.

By knowing the initial amount of HCl and the amount of HCl that remained, the amount of acid

neutralized by the antacid can be calculated by subtraction.[5][7]

The key chemical reactions involved, using calcium carbonate (CaCO₃) as a common active

ingredient, are:

Reaction with Acid: CaCO₃(s) + 2HCl(aq) → CaCl₂(aq) + H₂O(l) + CO₂(g)[6]

Titration Reaction: HCl(aq) + NaOH(aq) → NaCl(aq) + H₂O(l)[5]

Experimental Protocol
This protocol details the materials and step-by-step procedure for determining the acid-

neutralizing capacity of a commercially available antacid tablet.

Materials and Reagents

Antacid tablets (e.g., two different brands for comparison)[1]

Standardized ~0.4 M Hydrochloric Acid (HCl) solution[5]

Standardized ~0.2 M Sodium Hydroxide (NaOH) solution[5]

Phenolphthalein indicator solution[5]

Deionized water
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Mortar and pestle[1][5]

250 mL Erlenmeyer flasks[1][5]

50 mL burette[5]

25 mL volumetric pipette[5]

Pipette pump[5]

Analytical balance

Hotplate with magnetic stirrer and stir bars[5]

Support stand and burette clamp[5]

Procedure

Part 1: Sample Preparation

Obtain two different brands of antacid tablets for analysis.

Record the mass of one tablet from the first brand using an analytical balance.[1]

Using a clean, dry mortar and pestle, crush the tablet into a fine powder to increase the

reaction rate.[1][6]

Accurately weigh approximately 0.5 g of the crushed antacid powder and transfer it to a

clean 250 mL Erlenmeyer flask. Record the exact mass.

Repeat steps 2-4 for two additional samples of the first brand.

Thoroughly clean and dry the mortar and pestle, then repeat steps 2-5 for the second brand

of antacid.

Part 2: Reaction with Excess Acid

Using a 25 mL volumetric pipette, accurately add 25.00 mL of the standardized ~0.4 M HCl

solution to each flask containing the antacid powder.[5]
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Add approximately 50 mL of deionized water to each flask.[1]

Place a magnetic stir bar in each flask and gently heat the solutions on a hotplate while

stirring for about 5-10 minutes. Do not boil. This step helps to dissolve the antacid and drive

off any dissolved carbon dioxide, which could interfere with the titration endpoint.[5][6]

Remove the flasks from the hotplate and allow them to cool to room temperature.

Part 3: Back Titration

Rinse a 50 mL burette with a small amount of the standardized ~0.2 M NaOH solution and

then fill the burette, ensuring no air bubbles are present in the tip. Record the initial volume.

[6]

Add 2-3 drops of phenolphthalein indicator to the first cooled Erlenmeyer flask. The solution

should be colorless.[5]

Begin the titration by slowly adding the NaOH solution from the burette to the flask while

continuously swirling the flask (or using the magnetic stirrer).[5]

Continue adding NaOH drop by drop until the solution turns a faint, persistent pink color,

which indicates the endpoint of the titration. This color should persist for at least 30 seconds.

[5]

Record the final volume of the NaOH solution in the burette.

Repeat the titration (steps 2-5) for all remaining samples.

Part 4: Blank Titration

Perform a blank titration to determine the exact amount of NaOH needed to neutralize the

initial amount of HCl.

Pipette 25.00 mL of the standardized ~0.4 M HCl solution into a clean 250 mL Erlenmeyer

flask.

Add approximately 50 mL of deionized water and 2-3 drops of phenolphthalein indicator.
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Titrate with the standardized ~0.2 M NaOH solution to the same faint pink endpoint.

Record the initial and final volumes of NaOH used. Repeat for a total of three trials to ensure

consistency.

Data Presentation and Calculations
All quantitative data should be recorded in a structured format to facilitate analysis and

comparison.

Table 1: Mass of Antacid Samples

Sample ID Antacid Brand Mass of Antacid (g)

A1 Brand A

A2 Brand A

A3 Brand A

B1 Brand B

B2 Brand B

| B3 | Brand B | |

Table 2: Titration Data
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Sample ID
Initial NaOH
Volume (mL)

Final NaOH Volume
(mL)

Volume of NaOH
Used (mL)

A1

A2

A3

B1

B2

B3

Blank 1

Blank 2

| Blank 3 | | | |

Calculations

Average Volume of NaOH for Blank:

Calculate the average volume of NaOH used in the blank titrations.

Moles of HCl Initially Added:

Moles of HCl = Molarity of NaOH × Average Volume of NaOH for Blank (in L)

This is because at the equivalence point of the blank titration, moles of NaOH = moles of

HCl.

Moles of Excess HCl (for each sample):

Moles of excess HCl = Molarity of NaOH × Volume of NaOH used for sample (in L)

Moles of HCl Neutralized by Antacid:

Moles of HCl neutralized = Moles of HCl initially added - Moles of excess HCl
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Antacid Effectiveness (Moles of HCl per gram of antacid):

Effectiveness = Moles of HCl neutralized / Mass of antacid sample (g)

Table 3: Summary of Antacid Effectiveness

Sample ID Antacid Brand
Moles of HCl
Neutralized

Effectiveness (mol
HCl / g antacid)

A1 Brand A

A2 Brand A

A3 Brand A

Average A Brand A

B1 Brand B

B2 Brand B

B3 Brand B

| Average B | Brand B | | |

Visualizations
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9177085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9177085/
https://www.kbcc.cuny.edu/academicdepartments/physci/documents/phy_and_sci/Experiment10_2.pdf
https://storage-cdn.labflow.com/data/filedir/91/a5/91a5cbcb7de00e66251653ec247b64f9f87ff9fd
https://chem.libretexts.org/Courses/Los_Medanos_College/General_College_Chemistry_Lab_Manual_(Semester_2)/01%3A_Experiments/1.08%3A_New_Page
https://www.benchchem.com/product/b1227678/docs#application-note-quantifying-antacid-effectiveness-using-back-titration
https://www.benchchem.com/product/b1227678/docs#application-note-quantifying-antacid-effectiveness-using-back-titration
https://www.benchchem.com/product/b1227678/docs#application-note-quantifying-antacid-effectiveness-using-back-titration
https://www.benchchem.com/product/b1227678/docs#application-note-quantifying-antacid-effectiveness-using-back-titration
https://www.benchchem.com/product/b1227678?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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